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Compound of Interest

3'-Chloro-3-(3-
Compound Name:
chlorophenyl)propiophenone

CAS No.: 898762-59-9

Cat. No.: B3023796

Get Quote
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Safe Disposal Protocol: 3'-Chloro-3-(3-chlorophenyl)propiophenone|[1][2]

Executive Summary: The "Halogenated" Imperative

Core Directive: 3'-Chloro-3-(3-chlorophenyl)propiophenone is a halogenated aromatic
ketone.[1] Under no circumstances should this compound be commingled with general organic
waste (non-halogenated) or aqueous streams.[3][4]

Immediate Action Required:

* Waste Stream:Halogenated Organic (often designated by green labeling/tags in institutional
settings).[5]

¢ Disposal Method: High-temperature incineration (>1100°C) with acid gas scrubbing.[1]

« Critical Hazard: Improper incineration at lower temperatures (standard for non-halogenated
waste) can catalyze the formation of polychlorinated dibenzodioxins (PCDDs) and furans.
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Chemical Characterization & Hazard Identification

To dispose of a chemical safely, we must first understand its stability and reactivity.[2] This
molecule is a bis-chlorinated dihydrochalcone derivative, often seen as an intermediate in the
synthesis of antidepressants (e.g., Bupropion analogs).[2]

Property Data / Classification

Chemical Name 3'-Chloro-3-(3-chlorophenyl)propiophenone
Structure Class Halogenated Aromatic Ketone

Molecular Formula C15H12CI20

Physical State Solid (typically off-white crystalline powder)

GHSO07 (Irritant): Skin/Eye/Respiratory
) Irritant.Aquatic Toxicity: High potential for long-
Primary Hazards _ _ _
term adverse effects in aquatic environments

due to C-CI bond stability.[1][2][6][7][8]

Stable under ambient conditions.[9][10] Not

Reactivity
pyrophoric or water-reactive.[1]

Not specifically P- or U-listed, but regulated as
RCRA Status (USA) Characteristic Hazardous Waste
(Toxicity/Halogen content) if discarded.[1][2]

Pre-Disposal Treatment: The Self-Validating System

Trustworthiness in safety comes from redundancy.[1] Before this waste leaves your bench, you
must validate its state.[2]

A. Quenching (Not Required)

Unlike acid chlorides or organolithiums, this ketone is chemically stable. It does not require
quenching (e.g., with methanol or water) prior to disposal.[2] Adding water will only increase the
volume of waste and create a biphasic mixture that is more expensive to treat.

B. Segregation Logic (The "Why")
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You must segregate this from Non-Halogenated Solvents (Acetone, Hexane, Ethanol).[2][11]

e Mechanism: Non-halogenated waste is often used as "fuel blending" for cement kilns.[4] If
you introduce chlorine into that stream, the combustion produces Hydrochloric Acid (HCI)
gas, which corrodes the kiln, and potential dioxins.[2]

» Validation: Check the waste container label. If it says "Flammable Only" or "Non-
Halogenated,” STOP. You need the container marked "Halogenated" or "High BTU with
Scrubbing."

Step-by-Step Disposal Protocol

Step 1: Container Selection
o Material: Use High-Density Polyethylene (HDPE) or Glass (Amber).[1]

e Avoid: Metal cans (unless lined), as residual acidity from hydrolysis can corrode metal over
time.[2]

e Solid vs. Solution:
o If Solid: Place in a wide-mouth jar.

o If Solution (Mother Liquor): Ensure the solvent matrix is compatible with halogenated
waste (e.g., DCM, Chloroform).[2][11]

Step 2: Labeling & Documentation[1][3]

o Chemical Name: Write the full IUPAC name. Do not use abbreviations like "Cl-Prop-Ketone."

[1]

o Constituents: List "3'-Chloro-3-(3-chlorophenyl)propiophenone” and any solvents present
(e.g., "Dichloromethane 90%").

o Hazard Checkboxes: Mark [x] Toxic, [X] Irritant.[2]

Step 3: The Hand-Off (Satellite Accumulation Area)

o Place the container in the secondary containment bin designated for Halogenated Waste.
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e Ensure the cap is vapor-tight.[1][3]
e Log the addition on the SAA (Satellite Accumulation Area) inventory sheet.

Visualizing the Decision Logic

The following diagram illustrates the critical decision pathway for segregating this specific

intermediate.
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Waste Generation:

3'-Chloro-3-(3-chlorophenyl)propiophenone

Is it Solid or Liquid?

AN

Dissolved in Solvent

Solid Substance

Identify Solvent Base

Compatible

Non-Halogenated Solvent
(e.g., Ethanol, Ethyl Acetate)

Halogenated Solvent

Contamination Rule (e.g., DCM, Chloroform)

CRITICAL ACTION:
Re-classify entire mixture as

HALOGENATED WASTE

Select Container:
HDPE or Glass
(No Metal)

l

Labeling:
Mark 'Halogenated'
List Full Chemical Name

Disposal Endpoint:

High-Temp Incineration
(w/ HCI Scrubbing)

Click to download full resolution via product page
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Caption: Decision tree for segregating halogenated intermediates. Note that mixing with non-
halogenated solvents defaults the entire stream to the stricter "Halogenated" classification.[3]

Emergency Contingencies
Spill Management (Solid):

o PPE: Nitrile gloves, lab coat, safety goggles, and N95 dust mask (to prevent inhalation of
irritant dust).[2]

o Containment: Do not dry sweep. Use a wet wipe or damp paper towel to pick up the powder
to minimize dust generation.

» Disposal: Place all cleanup materials into the Halogenated Solid Waste container.
Spill Management (Solution):
e Absorbent: Use vermiculite or a commercial organic spill pad.

e Ventilation: If dissolved in DCM or Chloroform, evacuate the immediate area to allow fume
hood ventilation to clear vapors.

References

o United States Environmental Protection Agency (EPA).Resource Conservation and Recovery
Act (RCRA) Orientation Manual 2014: Hazardous Waste ldentification. Washington, DC.[2]
[12] [Link]

o National Institutes of Health (NIH) PubChem.Compound Summary: 3'-Chloropropiophenone
(Related Structure/Class).[1][Link][1]

e Princeton University EHS.Waste Management: Halogenated vs. Non-Halogenated Solvents.
[Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

¢ 1. 3'-Chloropropiophenone | C9H9CIO | CID 587128 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Waste Code [rcrainfo.epa.gov]

¢ 3. braun.matse.illinois.edu [braun.matse.illinois.edu]

¢ 4. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

¢ 5. bucknell.edu [bucknell.edu]

e 6. 3'-Chloropropiophenone (1-(3-Chlorophenyl)-1-propanone) (CAS NO:34841-35-5) | 3'-
Chloropropiophenone (1-(3-Chlorophenyl)-1-propanone) Manufacturer and Suppliers |
Scimplify [scimplify.com]

e 7. fishersci.com [fishersci.com]

¢ 8. assets.thermofisher.com [assets.thermofisher.com]

¢ 9. chemicalbull.com [chemicalbull.com]

e 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 11. ethz.ch [ethz.ch]

e 12. my.alfred.edu [my.alfred.edu]

¢ To cite this document: BenchChem. [3'-Chloro-3-(3-chlorophenyl)propiophenone proper
disposal procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3023796/docs#3-chloro-3-3-chlorophenyl-
propiophenone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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